N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-(ethylthio)benzamide

• IUPAC Name: N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-ethylsulfanylbenzamide
• InChI: InChI=1S/C20H20N2O3S2/c1-4-26-15-7-5-6-14(10-15)19(23)22-20-21-16(12-27-20)13-8-9-17(24-2)18(11-13)25-3/h5-12H,4H2,1-3H3,(H,21,22,23)
• InChI Key: ZMVVJCJAQNHMBU-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC(=C1)C(=O)NC2=NC(=CS2)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C20H20N2O3S2
• Molecular Weight: 400.5 g/mol

Description

N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-(ethylthio)benzamide, also known as DMTB, is a potent and selective inhibitor of the protein kinase CK2. CK2 is a ubiquitous and constitutively active enzyme that plays a critical role in many cellular processes, including cell proliferation, differentiation, and apoptosis. Due to its important role in cancer and other diseases, CK2 has emerged as a promising target for drug development.

Scientific Research Applications

Anticancer Activity

Research has shown the potential of N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-(ethylthio)benzamide derivatives in cancer treatment. A study highlighted the synthesis and anticancer evaluation of related thiazole and benzamide derivatives, finding that some compounds exhibited moderate to excellent anticancer activity against various cancer cell lines (Ravinaik et al., 2021).

Antimicrobial Properties

Another significant application is in antimicrobial therapy. Research indicates that thiazole benzamide derivatives have shown antimicrobial activity. For instance, a study involving the synthesis of N-(2-(4-chlorophenyl)-4-oxothiazolidin-3-yl benzamide derivatives reported good antimicrobial activity against various bacterial and fungal species (Chawla, 2016).

Supramolecular Gelators

Some derivatives of N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-(ethylthio)benzamide have been used as supramolecular gelators. A study discovered that specific amides displayed gelation behavior towards ethanol/water and methanol/water mixtures (Yadav & Ballabh, 2020).

Photoluminescent Properties

Additionally, there's research indicating the photoluminescent properties of thiazole derivatives. For example, a study on the synthesis of 3,4-ethylenedioxythiophene derivatives, which are related to thiazole benzamides, explored their photoluminescent properties, suggesting potential applications in materials science (Pepitone et al., 2003).